Cas no 53162-12-2 (Ethyl 4-ethenylbenzeneacetate)

• Product Name: Ethyl 4-ethenylbenzeneacetate
• CAS No: 53162-12-2
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 2356017
• PubChem ID: 576173
• Update Time: 2025-04-21

Ethyl 4-ethenylbenzeneacetate Chemical and Physical Properties

Names and Identifiers

• 4-Ethenylbenzeneacetic acid ethyl ester
• Benzeneacetic acid, 4-ethenyl-, ethyl ester
• Ethyl (4-vinylphenyl)acetate #
• UPKOVKMNWQZTFB-UHFFFAOYSA-N
• DB-206050
• 53162-12-2
• SCHEMBL13458248
• Ethyl 4-ethenylbenzeneacetate

• Inchi： 1S/C12H14O2/c1-3-10-5-7-11(8-6-10)9-12(13)14-4-2/h3,5-8H,1,4,9H2,2H3
• InChI Key： UPKOVKMNWQZTFB-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(C=C)=CC=1)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.030±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 273.0±9.0 ºC (760 Torr),
• Flash Point: 115.0±17.1 ºC,
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes